molecular formula C9H7Cl2N3 B8811203 2,6-Dichloro-4-(1-methyl-1H-pyrazol-4-yl)pyridine

2,6-Dichloro-4-(1-methyl-1H-pyrazol-4-yl)pyridine

Cat. No.: B8811203
M. Wt: 228.07 g/mol
InChI Key: JVAOFUFIYHCAJW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,6-Dichloro-4-(1-methyl-1H-pyrazol-4-yl)pyridine is a useful research compound. Its molecular formula is C9H7Cl2N3 and its molecular weight is 228.07 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H7Cl2N3

Molecular Weight

228.07 g/mol

IUPAC Name

2,6-dichloro-4-(1-methylpyrazol-4-yl)pyridine

InChI

InChI=1S/C9H7Cl2N3/c1-14-5-7(4-12-14)6-2-8(10)13-9(11)3-6/h2-5H,1H3

InChI Key

JVAOFUFIYHCAJW-UHFFFAOYSA-N

Canonical SMILES

CN1C=C(C=N1)C2=CC(=NC(=C2)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

500 mg of 2,6-dichloro-4-iodopyridine, 379 mg of 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1 H-pyrazole, 753 mg of potassium carbonate and 74 mg of 1,1′-bis(diphenylphosphino)ferrocene-palladium(II)dichloride-dichloromethane complex were added in turn to a degassed mixed solvent of 7.5 ml of 1,4-dioxane and 2.5 ml of water, and the mixture was stirred at 90° C. for 2 hours under argon atmosphere. The reaction solution was diluted with ethyl acetate. The solution was washed in turn with water and brine and then dried over magnesium sulfate. The solvent was distilled off under reduced pressure, and then the obtained residue was purified by silica gel column chromatography to obtain 257 mg of the objective compound.
Quantity
500 mg
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reactant
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379 mg
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753 mg
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reactant
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7.5 mL
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reactant
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2.5 mL
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0 (± 1) mol
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